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Compound of Interest

Compound Name: Halauxifen-methyl

Cat. No.: B1255740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation development of

Halauxifen-methyl, a synthetic auxin herbicide. This document outlines the physicochemical

properties of the active ingredient, details on common formulation types, and step-by-step

experimental protocols for their preparation, stability testing, and quality control.

Physicochemical Properties of Halauxifen-methyl
A thorough understanding of the physicochemical properties of Halauxifen-methyl is
fundamental to developing stable and effective formulations. Key properties are summarized in

the table below.
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Property Value Reference

Chemical Name

methyl 4-amino-3-chloro-6-(4-

chloro-2-fluoro-3-

methoxyphenyl)pyridine-2-

carboxylate

[1]

CAS Number 943831-98-9 [1]

Molecular Formula C14H11Cl2FN2O3 [1]

Molecular Weight 345.15 g/mol [1]

Physical State White to off-white powder [2]

Melting Point 145.5°C [2]

Density 1.5418 g/cm³ at 20.5°C [2]

Water Solubility 1.67 mg/L at 20°C (pH 7) [3]

LogP (Kow) 3.8 [3]

Formulation Development
Halauxifen-methyl is most commonly formulated as Water-Dispersible Granules (WG) and

Emulsifiable Concentrates (EC).[4][5] The choice of formulation depends on various factors

including target application, desired handling characteristics, and cost-effectiveness.

Water-Dispersible Granule (WG) Formulation
WG formulations are solid, non-dusty granules that disintegrate and disperse in water to form a

stable suspension.[6] A typical 100 g/kg WG formulation of Halauxifen-methyl has been

registered.

Table 2: Example Composition of a Halauxifen-methyl 10% WG Formulation
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Component Function Concentration (w/w %)

Halauxifen-methyl (98%

technical)
Active Ingredient 10.2

Lignosulfonate, sodium salt Dispersant 8.0

Sodium dodecyl sulfate Wetting Agent 2.0

Polyethylene glycol Binder 5.0

Kaolin Carrier/Filler 74.8

Pre-milling: Mill the technical Halauxifen-methyl to a particle size of <10 µm using an air-jet

mill.

Blending: In a V-blender, thoroughly mix the milled Halauxifen-methyl, lignosulfonate,

sodium dodecyl sulfate, and kaolin for 15 minutes.

Granulation: Transfer the blend to a low-shear granulator. Add a 50% aqueous solution of

polyethylene glycol dropwise while mixing to form damp granules.

Extrusion: Pass the damp granules through an extruder with a 1 mm screen.

Drying: Dry the extruded granules in a fluid bed dryer at 60°C until the moisture content is

below 2%.

Sieving: Sieve the dried granules to obtain a uniform size fraction (e.g., 0.2-0.8 mm).
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Input Materials Manufacturing Process Final Product

Halauxifen-methyl (Technical) Air-Jet Milling

Lignosulfonate

Blending

Sodium Dodecyl Sulfate

Polyethylene Glycol

Granulation

Kaolin

Extrusion Fluid Bed Drying Sieving Halauxifen-methyl 10% WG

Click to download full resolution via product page

Figure 1: Workflow for the preparation of Halauxifen-methyl WG.

Emulsifiable Concentrate (EC) Formulation
EC formulations are solutions of the active ingredient in a water-immiscible solvent with

emulsifiers. When diluted with water, they form a spontaneous and stable emulsion.[7]

Table 3: Example Composition of a Halauxifen-methyl 5% EC Formulation
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Component Function Concentration (w/v %)

Halauxifen-methyl (98%

technical)
Active Ingredient 5.1

Aromatic 150 Solvent 70.0

Calcium

dodecylbenzenesulfonate
Anionic Emulsifier 5.0

Polyoxyethylene nonylphenol

ether
Non-ionic Emulsifier 5.0

Epoxidized soybean oil Stabilizer 2.0

N-Methyl-2-pyrrolidone Co-solvent to 100 mL

Dissolution of AI: In a jacketed glass vessel, dissolve the technical Halauxifen-methyl in the

Aromatic 150 solvent with gentle stirring at 40°C.

Addition of Emulsifiers and Stabilizer: To the solution from step 1, add the calcium

dodecylbenzenesulfonate, polyoxyethylene nonylphenol ether, and epoxidized soybean oil.

Continue stirring until a homogenous solution is obtained.

Addition of Co-solvent: Add N-Methyl-2-pyrrolidone to the mixture and stir for an additional

15 minutes.

Filtration: Filter the final solution through a 1 µm filter to remove any undissolved particles.

Packaging: Package the final EC formulation in a suitable container.
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Input Materials

Manufacturing Process Final Product

Halauxifen-methyl (Technical)

Dissolution of AIAromatic 150

Emulsifiers

Addition of Excipients

Stabilizer

NMP
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Start Stability Study

Store at 54°C for 14 days
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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